Cas no 877618-80-9 (2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 877618-80-9
• MF: C₁₈H₁₆N₄O₂S₃
• MW: 416.540239334106
• CID: 5510336
• Update Time: 2025-05-20

2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4,6,7-tetrahydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-N-2-thiazolyl-
• 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C18H16N4O2S3/c23-14(21-17-19-7-9-26-17)11-27-18-20-13-6-8-25-15(13)16(24)22(18)10-12-4-2-1-3-5-12/h1-5,7,9H,6,8,10-11H2,(H,19,21,23)
• InChI Key： GTDQVCNFISFMMB-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2SCCC=2N=1

Additional information on 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Analysis of 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 877618-80-9)

The compound 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide, identified by its CAS No. 877618-80-9, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of thienopyrimidine and thiazole moieties, which are known for their diverse biological activities. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of thienopyrimidine derivatives in drug development?" The thienopyrimidine core in this compound is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and anticancer properties. The benzyl and thiazole groups further enhance its binding affinity to biological targets, making it a promising candidate for further studies. Recent trends in AI-driven drug discovery have also highlighted the importance of such structurally diverse compounds in virtual screening and lead optimization.

The sulfanyl linker in 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide plays a critical role in its molecular interactions. This functional group is often explored in the context of protease inhibitors and signal transduction modulators, which are hot topics in current biomedical research. Additionally, the acetamide moiety is a common pharmacophore found in many FDA-approved drugs, underscoring the compound's relevance in modern pharmacology.

Another frequently asked question is: "How does the CAS No. 877618-80-9 compound compare to other thienopyrimidine-based molecules?" Comparative studies suggest that the presence of the thiazole ring in this compound may offer improved metabolic stability and bioavailability compared to simpler analogs. This is particularly important for researchers focusing on oral drug delivery and bioavailability enhancement, which are key challenges in pharmaceutical development.

From a synthetic chemistry perspective, the preparation of 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide involves multi-step organic transformations, including heterocyclic condensation and sulfur-based coupling reactions. These methods are widely discussed in academic forums and patent literature, reflecting the compound's technical sophistication. The growing interest in green chemistry and sustainable synthesis has also prompted researchers to explore eco-friendly routes for producing such complex molecules.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 877618-80-9) represents a fascinating area of research at the intersection of medicinal chemistry and drug design. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies, particularly in the context of targeted therapy and precision medicine. As the scientific community continues to explore its applications, this compound is likely to gain even more attention in the years to come.